Cas no 1179015-31-6 (1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl-)

• Product Name: 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl-
• CAS No: 1179015-31-6
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5167122
• Update Time: 2025-05-30

1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-N-(5-methylhexan-2-yl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl-

• Inchi： 1S/C11H21N3/c1-9(2)5-6-10(3)12-11-7-8-14(4)13-11/h7-10H,5-6H2,1-4H3,(H,12,13)
• InChI Key： IQKJUNQZFOSOGV-UHFFFAOYSA-N
• SMILES： N(C1C=CN(C)N=1)C(C)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• XLogP3: 3
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl-

Introduction to 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- (CAS No. 1179015-31-6)

1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- (CAS No. 1179015-31-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an intriguing candidate for the development of novel drugs targeting various diseases.

The chemical structure of 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- consists of a pyrazole ring substituted with an amino group and a 1,4-dimethylpentyl moiety. The presence of these functional groups imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic behavior. Recent studies have highlighted the importance of such structural modifications in enhancing the potency and selectivity of drug candidates.

In the realm of medicinal chemistry, 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- has been investigated for its potential as a lead compound in the development of new therapeutic agents. One notable area of research is its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for more effective and safer treatments. Studies have shown that certain pyrazole derivatives exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade.

Beyond its anti-inflammatory properties, 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- has also been explored for its potential as an antitumor agent. Cancer remains one of the leading causes of mortality globally, and the discovery of new anticancer drugs is a critical area of research. Pyrazole derivatives have been reported to possess cytotoxic activity against various cancer cell lines, making them promising candidates for further investigation. Mechanistic studies have revealed that these compounds can induce apoptosis and inhibit cell proliferation through multiple pathways.

The pharmacokinetic profile of 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- is another important aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is crucial for optimizing its therapeutic potential and minimizing adverse effects. Preclinical studies have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are desirable attributes for a drug candidate.

In addition to its therapeutic applications, 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- has also found use in chemical synthesis as a building block for more complex molecules. Its reactivity and functional group compatibility make it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals. Researchers have utilized this compound to develop novel synthetic routes that enhance efficiency and yield while reducing environmental impact.

The safety profile of 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- is an essential consideration in its development as a pharmaceutical product. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure its safe use in clinical settings. These studies have generally shown that the compound exhibits low toxicity at therapeutic doses, although further investigations are ongoing to fully characterize its safety profile.

In conclusion, 1H-Pyrazol-3-amine, N-(1,4-dimethylpentyl)-1-methyl- (CAS No. 1179015-31-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field.